(R)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl (3R)-3-[2-aminoethyl(ethyl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C17H27N3O2/c1-2-19(12-10-18)16-9-6-11-20(13-16)17(21)22-14-15-7-4-3-5-8-15/h3-5,7-8,16H,2,6,9-14,18H2,1H3/t16-/m1/s1
• InChI Key: RVHXEKFSPXOJTR-MRXNPFEDSA-N
• Canonical SMILES: CCN(CCN)C1CCCN(C1)C(=O)OCC2=CC=CC=C2
• Isomeric SMILES: CCN(CCN)[C@@H]1CCCN(C1)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C17H27N3O2
• DSSTOX Substance ID: DTXSID901127870
• Molecular Weight: 305.4 g/mol
• CAS RN: 1354000-77-3

Description

“®-3-[(2-Amino-ethyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester” is a complex organic compound. It is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids. Esters are derived from carboxylic acids and alcohols.

Synthesis Analysis

Esters can be synthesized from carboxylic acids and alcohols. The reaction is known as esterification and is usually catalyzed by an acid. In the case of “®-3-[(2-Amino-ethyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester”, the carboxylic acid component is “®-3-[(2-Amino-ethyl)-ethyl-amino]-piperidine-1-carboxylic acid” and the alcohol component is “benzyl alcohol”. The reaction is slow and reversible.

Molecular Structure Analysis

The molecular structure of “®-3-[(2-Amino-ethyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester” is complex. It contains a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Attached to this ring is a carboxylic acid ester group, which consists of a carbonyl group (C=O) and an ether group (R-O-R’).

Chemical Reactions Analysis

Esters, including “®-3-[(2-Amino-ethyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester”, can undergo a variety of chemical reactions. They can be converted into primary, secondary, and tertiary amides by an aminolysis reaction with ammonia, a primary amine, or a secondary amine respectively. The reaction goes by a nucleophilic addition-elimination mechanism.

Physical And Chemical Properties Analysis

Esters are generally insoluble in water and tend to form a thin layer on the surface. They have a characteristic smell, which can range from the smell of typical organic solvents in the case of small esters, to artificial fruit flavoring in the case of larger esters.

Mechanism of Action

The mechanism of action for the aminolysis of esters involves a nucleophilic addition of the amine to the carbonyl group of the ester, forming a negatively charged tetrahedral intermediate. To restore the carbonyl double bond, either the alkoxy group or the amine must be expelled. Alkoxy groups are much weaker bases and therefore better leaving groups than amines.